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Compound of Interest

Compound Name: 4-Benzyl-6-chloro-o-cresol
CAS No.: 65053-91-0
Cat. No.: B1203800
Get Quote
. J

Executive Summary & Chemical Identity

4-Benzyl-6-chloro-o-cresol (IUPAC: 2-chloro-6-methyl-4-(phenylmethyl)phenol) is a lipophilic,
halogenated phenol derivative. Structurally, it integrates the biocidal potency of chlorophenols
with the lipophilicity of benzyl substituents, positioning it as a potent candidate for disinfection,
preservation, and antiseptic applications.

The screening strategy outlined below addresses the compound's anticipated mechanism of
action (membrane disruption) while critically evaluating its safety profile, particularly regarding
potential endocrine disruption—a known risk factor for halogenated benzylphenols.

Physicochemical Profile (Target Parameters)

Before biological testing, the compound's solubility and stability must be established to ensure
assay validity.
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Parameter

Value | Descriptor

Relevance to Screening

Unique Identifier for sourcing

CAS Registry 65053-91-0
and regulatory checks.
Molecular Formula C14H13CIO MW: 232.71 g/mol .
Highly lipophilic; requires
LogP (Predicted) ~45-5.0 DMSO/Ethanol for stock
solutions.
Weakly acidic; activity is pH-
pKa ~9.5-10.0 dependent (non-ionized form is

more active).

Physical State

Solid / Crystalline

Purity verification (>98%) via
HPLC is mandatory before

screening.

Screening Workflow Architecture

The following directed acyclic graph (DAG) illustrates the logical flow of the screening
campaign. This structure ensures that resources are not wasted on low-potency candidates

and that safety signals are detected early.
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Figure 1: Strategic screening workflow prioritizing quality control and parallel efficacy/safety
assessment.

Phase Il: Antimicrobial Efficacy Protocols

Given the structural homology to Chlorophene and Chlorocresol, the primary activity of 4-
Benzyl-6-chloro-o-cresol is expected to be broad-spectrum antimicrobial.

Broth Microdilution Assay (MIC determination)
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This protocol follows CLSI (Clinical and Laboratory Standards Institute) guidelines to determine
the Minimum Inhibitory Concentration (MIC).

Objective: Quantify the lowest concentration inhibiting visible growth.
Protocol:
o Stock Preparation: Dissolve 4-Benzyl-6-chloro-o-cresol in 100% DMSO to 10 mg/mL.

 Dilution: Prepare serial 2-fold dilutions in Cation-Adjusted Mueller-Hinton Broth (CAMHB)
ranging from 512 pg/mL to 0.5 pg/mL. Final DMSO concentration must be <1%.

e Inoculum: Prepare bacterial suspension (S. aureus ATCC 6538, E. coli ATCC 8739, P.
aeruginosa ATCC 9027) adjusted to 5 x 10> CFU/mL.

e Incubation: 37°C for 16—20 hours (Bacteria) or 24—-48 hours (Candida/Fungi).
e Readout: Visual turbidity check or ODeoo absorbance.

 Validation: Include positive control (Chlorhexidine or Ciprofloxacin) and solvent control (1%
DMSO).

Time-Kill Kinetics (ASTM E2315)

Objective: Determine the rate of bactericidal activity. Phenols are often fast-acting; this assay
distinguishes bacteriostatic from bactericidal agents.

Protocol:

Expose test organisms (10° CFU/mL) to the compound at 2x and 4x MIC.

e Remove aliquots att=0, 1, 5, 15, 30, and 60 minutes.

o Neutralize aliquots immediately in D/E Neutralizing Broth (critical to stop phenolic activity).
e Plate on TSA and count survivors.

e Success Criteria: >3 logio reduction (99.9% kill) within a specified timeframe (e.g., 5-10
mins).
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Phase lll: Mechanism of Action (Membrane
Disruption)

Phenolic compounds typically act by disrupting the cell membrane, leading to leakage of
intracellular components and uncoupling of oxidative phosphorylation.

Membrane Integrity Assay (Live/Dead Staining)

Objective: Visualize membrane compromise using fluorescent probes.

e Reagents: SYTO9 (Green, permeates all cells) and Propidium lodide (PI, Red, permeates

only damaged membranes).
e Method: Treat log-phase bacteria with 2x MIC for 1 hour. Stain with SYTO9/PI kit.
e Analysis: Flow cytometry or Fluorescence Microscopy.

o High Red/Green Ratio = Membrane damage (Bactericidal).

o High Green/Red Ratio = Intact membrane (Bacteriostatic/Ineffective).

Mechanistic Pathway Visualization

The following diagram details the expected cascade of cellular failure induced by 4-Benzyl-6-
chloro-o-cresol.
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Figure 2: Proposed mechanism of action: Phenolic uncoupling and membrane disruption.

Phase IV: Safety & Toxicology Screening
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Halogenated phenols carry risks of cytotoxicity and endocrine disruption. This phase is critical

for determining the Selectivity Index (SI).

Cytotoxicity (MTT Assay)

Objective: Determine the CCso (Cytotoxic Concentration 50%) in mammalian cells. Cell Lines:

L929 (Murine Fibroblasts) or HaCaT (Human Keratinocytes). Calculation:

e S| > 10: Promising candidate.

o Sl < 1: Toxic; likely unsuitable for therapeutic use (restricted to hard surface disinfection).

Endocrine Disruption Screening (Critical)

Database searches flag 4-Benzyl-6-chloro-o-cresol as a potential endocrine disruptor (S109

List). Verification is mandatory.

to a lacZ reporter.

Assay: Yeast Estrogen Screen (YES) or Androgen Screen (YAS).

Reference Standard: 173-estradiol (Positive Control).

Data Interpretation & Reporting

Synthesize results into a decision matrix.

Method: Use recombinant yeast strains expressing human estrogen receptor (hER) coupled

Readout: Colorimetric change (yellow to red) indicates receptor agonism.

Assay Metric Target Threshold Interpretation
MIC (S. aureus) pg/mL < 10 pg/mL High Potency
Time-Kill Log Reduction >3 Login 10 min Rapid Disinfectant
Cytotoxicity CCso > 100 pg/mL Safe for topical use
Endocrine ECso No Activity Safe
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Conclusion: If 4-Benzyl-6-chloro-o-cresol exhibits MIC < 5 pg/mL and SI > 10, it warrants
formulation studies. If endocrine activity is detected, its use should be restricted to non-contact
industrial preservation or hard-surface disinfection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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